Cas no 89001-53-6 (2-Methyl-4-nitrobenzonitrile)

2-Methyl-4-nitrobenzonitrile structure

Product Name:2-Methyl-4-nitrobenzonitrile

CAS No:89001-53-6

Molecular Formula:C₈H₆N₂O₂

Molecular Weight:162.145441532135

MDL:MFCD03095378

CID:720192

PubChem ID:24878186

2-Methyl-4-nitrobenzonitrile Properties

Names and Identifiers

- 2-Methyl-4-nitrobenzonitrile
- 2-methyl-4-nitro-benzonitrile
- Benzonitrile,2-methyl-4-nitro-
- 2-cyano-5-nitrotoluene
- 2-methyl-4-nitrobenzenecarbonitrile
- 4-Cyano-3-methylnitrobenzene
- 4-Nitro-o-tolunitrile
- Benzonitrile, 2-methyl-4-nitro-
- PubChem10152
- RNTFKDBRMXYEPR-UHFFFAOYSA-N
- 4695AC
- CL8892
- SBB055090
- TRA0051725
- AS06868
- EN002731
- SC-0
- 2-Methyl-4-nitrobenzonitrile (ACI)
- o-Tolunitrile, 4-nitro- (6CI)
- +Expand
- MDL： MFCD03095378
- InChIKey： RNTFKDBRMXYEPR-UHFFFAOYSA-N
- Inchi： 1S/C8H6N2O2/c1-6-4-8(10(11)12)3-2-7(6)5-9/h2-4H,1H3
- SMILES： N#CC1C(C)=CC([N+](=O)[O-])=CC=1

Computed Properties

Exact Mass: 162.04300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 162.043
Heavy Atom Count: 12
Complexity: 225
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 69.6

Experimental Properties

LogP: 2.29808
PSA: 69.61000
Refractive Index: 1.568
Boiling Point: 329.603°C at 760 mmHg
Melting Point: 98.0 to 102.0 deg-C
Flash Point: 153.139°C
Color/Form: solid
Solubility: Not determined
Density: 1.264

2-Methyl-4-nitrobenzonitrile Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26; S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Prompt：warning
Risk Phrases： 36/37/38
Signal Word：Warning

2-Methyl-4-nitrobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methyl-4-nitrobenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0046QR-5g	2-Methyl-4-nitrobenzonitrile	89001-53-6	98%	5g	$20.00	2024-04-20
A2B Chem LLC	AB94563-1g	2-methyl-4-nitrobenzonitrile	89001-53-6	98%	1g	$5.00	2024-04-19
Aaron	AR0046Z3-1g	2-Methyl-4-nitrobenzonitrile	89001-53-6	95%	1g	$5.00	2024-07-18
abcr	AB237392-1 g	2-Methyl-4-nitrobenzonitrile, 95%; .	89001-53-6	95%	1g	€83.40	2023-04-27
Ambeed	A158415-1g	2-Methyl-4-nitrobenzonitrile	89001-53-6	98%	1g	$6.0	2024-05-28
Apollo Scientific	OR12589-25g	2-Methyl-4-nitrobenzonitrile	89001-53-6	98%	25g	£152.00	2023-09-02
Chemenu	CM160654-100g	2-Methyl-4-nitrobenzonitrile	89001-53-6	95%	100g	$798
ChemScence	CS-W016119-5g	2-Methyl-4-nitrobenzonitrile	89001-53-6	96.72%	5g	$48.0	2022-04-26
Enamine	EN300-79610-0.05g	2-methyl-4-nitrobenzonitrile	89001-53-6	95%	0.05g	$19.0	2024-05-22
eNovation Chemicals LLC	K98692-1g	2-Methyl-4-nitrobenzonitrile	89001-53-6	97%	1g	$200	2022-06-08

2-Methyl-4-nitrobenzonitrile Synthesis

Synthetic Circuit 1

99-52-5

151-50-8

89001-53-6

Reaction Conditions

1.1 Reagents: Acetic acid , Sulfuric acid Solvents: Water
1.2 Reagents: Sodium nitrite Solvents: Water
1.3 Reagents: Sodium bicarbonate , Copper sulfate Solvents: Benzene , Water

Reference

Exploiting Subsite S1 of Trypsin-Like Serine Proteases for Selectivity: Potent and Selective Inhibitors of Urokinase-Type Plasminogen Activator

Mackman, Richard L.; Katz, Bradley A.; Breitenbucher, J. Guy; Hui, Hon C.; Verner, Erik; et al, Journal of Medicinal Chemistry, 2001, 44(23), 3856-3871

Synthetic Circuit 2

99-52-5

151-50-8

89001-53-6

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 15 min, 0 - 5 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, 0 - 5 °C
1.3 Reagents: Cuprous cyanide Solvents: Ethyl acetate , Water ; cooled; overnight, rt

Reference

5-Deazafolate analogs with a rotationally restricted glutamate or ornithine side chain: synthesis and binding interaction with folylpolyglutamate synthetase

Rosowsky, Andre; Forsch, Ronald A.; Null, Allison; Moran, Richard G., Journal of Medicinal Chemistry, 1999, 42(18), 3510-3519

Synthetic Circuit 3

13943-58-3

5326-38-5

89001-53-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: (SP-4-3)-[4-Amino-2,6-bis[[(diphenylphosphino-κP)oxy]methyl]phenyl-κC]chloropall… (reaction product with modified polystyrene) Solvents: Dimethylacetamide ; 4 h, 120 °C

Reference

Modified Merrifield resin-supported PCP pincer palladium nanoparticles as a new polymeric catalyst for cyanation of aryl iodides

Tamami, Bahman; Mohaghegh Nezhad, Molki; Ghasemi, Soheila; Farjadian, Fatemeh, Phosphorus, 2016, 191(1), 123-128

2-Methyl-4-nitrobenzonitrile Raw materials

2-Methyl-4-nitrobenzonitrile Preparation Products

2-Methyl-4-nitrobenzonitrile (89001-53-6)

2-Methyl-4-nitrobenzonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:89001-53-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:89001-53-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-Methyl-4-nitrobenzonitrile Related Literature

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Cas no 89001-53-6 (2-Methyl-4-nitrobenzonitrile)

2-Methyl-4-nitrobenzonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Methyl-4-nitrobenzonitrile Security Information

2-Methyl-4-nitrobenzonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Methyl-4-nitrobenzonitrile Price

2-Methyl-4-nitrobenzonitrile Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

2-Methyl-4-nitrobenzonitrile Raw materials

2-Methyl-4-nitrobenzonitrile Preparation Products

2-Methyl-4-nitrobenzonitrile Suppliers

2-Methyl-4-nitrobenzonitrile Related Literature

Related Categories

89001-53-6 (2-Methyl-4-nitrobenzonitrile) Related Products